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Compound of Interest

Compound Name: Dabigatran-13C-d3

Cat. No.: B15556129 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of Dabigatran-13C-d3, a labeled internal standard

used in quantitative analysis. Adherence to these procedures is critical for laboratory safety and

environmental responsibility.

Physicochemical and Safety Data
A clear understanding of the properties of Dabigatran-13C-d3 is the first step toward safe

handling and disposal. The following table summarizes key quantitative data for this compound.

Property Value Reference

Molecular Formula C₂₄[¹³C]H₂₂D₃N₇O₃ [1][2]

Molecular Weight 475.5 g/mol [1][2]

Appearance White to off-white solid [3]

Solubility DMSO: 0.5 mg/mL (@ 25°C) [1]

Soluble in acidic solution [1]

Purity ≥99% deuterated forms (d₁-d₃) [1]

Storage Store at -20°C [4][5]
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Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), Dabigatran-13C-d3 is classified with the following

hazards:

Harmful if swallowed (Acute toxicity - oral 4)

Causes skin irritation (Skin irritation 2)

Causes serious eye irritation (Eye irritation 2A)

May cause respiratory irritation (Specific target organ toxicity (single exposure) 3)

Therefore, appropriate personal protective equipment (PPE), including lab coats, safety

glasses, and chemical-resistant gloves, should be worn at all times when handling this

compound. All work should be conducted in a well-ventilated area, preferably within a fume

hood.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of Dabigatran-
13C-d3. This procedure is based on general guidelines for the disposal of non-hazardous

research-grade chemical waste. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific local regulations.

1. Waste Identification and Segregation:

Dabigatran-13C-d3 waste should be segregated from other waste streams at the point of

generation.

Do not mix this waste with incompatible materials.

It should be treated as non-hazardous chemical waste unless mixed with a substance that

would render the entire mixture hazardous.

2. Containerization and Labeling:
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Use a dedicated, properly sealed, and chemically compatible waste container. The container

should be in good condition and free from leaks.

Label the waste container clearly with "Dabigatran-13C-d3 Waste" and include the

approximate concentration and quantity.

Ensure the label also includes the date of waste generation.

3. On-site Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be away from general lab traffic and sources of ignition.

Do not accumulate large quantities of waste. Adhere to your institution's limits for satellite

accumulation.

4. Off-site Disposal:

Arrange for the collection of the waste by your institution's licensed hazardous waste

contractor.

Provide the contractor with the Safety Data Sheet (SDS) for Dabigatran-13C-d3.

The primary recommended method of disposal is incineration in a licensed facility. This

ensures the complete destruction of the compound.

Alternatively, the waste may be disposed of in a secure chemical landfill if permitted by local

regulations and the waste contractor.

5. Empty Container Disposal:

Empty containers that previously held Dabigatran-13C-d3 should be triple-rinsed with a

suitable solvent (e.g., methanol or dimethyl sulfoxide).

The rinsate must be collected and disposed of as chemical waste, following the steps

outlined above.
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After triple-rinsing, the container can typically be disposed of as regular laboratory glass or

plastic waste. Deface the original label before disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Dabigatran-13C-d3.
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Caption: Logical workflow for the safe disposal of Dabigatran-13C-d3.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of Dabigatran-13C-d3, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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